Cas no 188578-54-3 (1-Pyrrolidineaceticacid, 4-amino-2-carboxy-, (2R-trans)- (9CI))

• Product Name: 1-Pyrrolidineaceticacid, 4-amino-2-carboxy-, (2R-trans)- (9CI)
• CAS No: 188578-54-3
• MF: C₇H₁₂N₂O₄
• MW: 188.181181907654
• CID: 115295
• PubChem ID: 45089177
• Update Time: 2025-04-18

1-Pyrrolidineaceticacid, 4-amino-2-carboxy-, (2R-trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidineaceticacid, 4-amino-2-carboxy-, (2R-trans)- (9CI)
• (2R,4S)-4-amino-1-(carboxymethyl)pyrrolidine-2-carboxylic acid
• 1-Pyrrolidineaceticacid,4-amino-2-carboxy-,(2R-trans)-(9CI)
• DTXSID90666417
• 188578-54-3
• (4S)-4-Amino-1-(carboxymethyl)-D-proline

• Inchi： 1S/C7H12N2O4/c8-4-1-5(7(12)13)9(2-4)3-6(10)11/h4-5H,1-3,8H2,(H,10,11)(H,12,13)/t4-,5+/m0/s1
• InChI Key： DQKMXMVIFJPIEE-CRCLSJGQSA-N
• SMILES： OC([C@H]1C[C@@H](CN1CC(=O)O)N)=O

Computed Properties

• Exact Mass: 188.08
• Monoisotopic Mass: 188.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104A^2
• XLogP3: -5.8